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Compound of Interest

Compound Name: 2-Amino-4-Bromophenol

Cat. No.: B1269491

Technical Guide: 2-Amino-4-Bromophenol

CAS Number: 40925-68-6

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-Amino-4-Bromophenol (CAS
No. 40925-68-6), a halogenated aromatic amine critical to various chemical and
pharmaceutical syntheses. The document details its physicochemical properties, safety and
handling protocols, and established applications as a versatile chemical intermediate. A
detailed experimental protocol for its synthesis via the reduction of 4-bromo-2-nitrophenol is
provided. Furthermore, this guide illustrates its role as a key building block in the development
of biologically active molecules, including enzyme inhibitors, highlighting its significance in
medicinal chemistry and drug discovery.

Chemical Identity and Properties

2-Amino-4-Bromophenol, also known as 4-Bromo-2-aminophenol, is a substituted phenolic
compound.[1] At room temperature, it typically presents as a white to light brown crystalline
solid.[1][2] Its structure, featuring an amino group, a hydroxyl group, and a bromine atom on a
benzene ring, makes it a valuable intermediate in organic synthesis.[3]
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Physicochemical Properties

The key guantitative properties of 2-Amino-4-Bromophenol are summarized in the table
below for easy reference.

Property Value Source(s)
CAS Number 40925-68-6 [11[3]114]
Molecular Formula CesHeBrNO [11[3114]
Molecular Weight 188.02 g/mol [1][3][5]
Appearance White to gray to brown (16]
powder/crystals
Melting Point 130-140 °C [1][41[7]
Boiling Point 282.8 °C at 760 mmHg (11141071
Density ~1.77 g/cm3 [1107]
pKa 9.19 + 0.18 (Predicted) [2][7]
LogP 2.318 [1]

Slightly soluble in water;
Solubility Soluble in organic solvents like

ethanol and acetone.[1][7]

Structural Information

Caption: 2D structure of 2-Amino-4-Bromophenol.

Safety and Handling

2-Amino-4-Bromophenol is classified as a hazardous substance and requires careful
handling.[2] It is harmful if swallowed or inhaled and causes skin and serious eye irritation.[5][8]

[°]

GHS Hazard Information
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Hazard Class Code Statement

Acute Toxicity, Oral H302 Harmful if swallowed

Acute Toxicity, Inhalation H332 Harmful if inhaled

Skin Irritation H315 Causes skin irritation

Eye Irritation H319 Causes serious eye irritation

May cause allergy or asthma
Respiratory Sensitization H334 symptoms or breathing
difficulties if inhaled

. e May cause an allergic skin
Skin Sensitization H317 _
reaction

Specific Target Organ Toxicity H335 May cause respiratory irritation

Source:[5][8][10]

Recommended Handling Protocols

e Engineering Controls: Use in a well-ventilated area. Ensure eyewash stations and safety
showers are readily accessible.[8]

» Personal Protective Equipment (PPE):

o

Eye/Face Protection: Wear chemical safety goggles (European standard - EN 166).[8]

o

Hand Protection: Wear suitable protective gloves.[8]

[¢]

Skin and Body Protection: Wear long-sleeved clothing.[8]

o

Respiratory Protection: If exposure limits are exceeded, use a NIOSH/MSHA or European
Standard EN 136 approved respirator.[8]

o Storage: Store in a cool, dry place (recommended 2-8°C), isolated from incompatible
substances like acids and bases.[2][7]
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Applications in Research and Development

2-Amino-4-Bromophenol is not typically an end-product but serves as a crucial building block
in synthesizing more complex molecules.[1][3] Its reactivity makes it valuable in the
pharmaceutical, dye, and agrochemical industries.[1][3]
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Caption: Key application areas for 2-Amino-4-Bromophenol.

Pharmaceutical Intermediate

This compound is a key reactant in the synthesis of various pharmaceuticals, particularly anti-
inflammatory agents and analgesics.[3] Its structure is utilized to create more complex
molecules that can interact with biological targets.

Notable examples of its use as a reactant include:

» Synthesis of N-(alkoxyphenyl)-aminocarbonylbenzoic acid derivatives, which act as inhibitors
for protein tyrosine phosphatase 1B (PTP1B), a target in diabetes research.[4][10]

» Preparation of benzoxazole benzenesulfonamides, which serve as allosteric inhibitors of
fructose-1,6-bisphosphatase.[4][10]
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o Synthesis of lipophilic inhibitors for deoxy-xylulose-phosphate reductoisomerase.[4][10]

Other Industrial Uses

e Dyes and Pigments: It is used as a coupling agent in the development of azo dyes,
contributing to vibrant and stable colors for textiles.[3]

o Agrochemicals: It serves as an intermediate in the production of various agrochemicals.[1]

e Analytical Chemistry: It can be employed as a reagent in certain analytical methods for the
detection of other chemical substances.[3]

Experimental Protocols: Synthesis

The most common route for synthesizing 2-Amino-4-Bromophenol is through the catalytic
reduction of 4-bromo-2-nitrophenol.[1] Below is a detailed methodology based on a literature
procedure.[11]

Synthesis via Catalytic Hydrogenation

This protocol details the reduction of 4-bromo-2-nitrophenol using a Rhodium-on-Carbon
(Rh/C) catalyst under a hydrogen atmosphere.

Materials:

4-bromo-2-nitrophenol (starting material)

Tetrahydrofuran (THF) (solvent)

5% Rhodium on Carbon (Rh/C) (catalyst)

Hydrogen gas (H2)

Celite (filtration aid)

Rotary evaporator

Procedure:
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e Reaction Setup: In a suitable reaction vessel, dissolve 4-bromo-2-nitrophenol (233 mmol) in
THF (500 mL).

o Catalyst Addition: Add 5% Rh/C (5.00 g) to the solution.

e Hydrogenation: Stir the reaction mixture vigorously at room temperature under a hydrogen
atmosphere for 11 hours.

e Workup:
o Filter the reaction mixture through a pad of Celite to remove the catalyst.
o Rinse the Celite pad with additional THF to ensure complete recovery of the product.

« |solation: Concentrate the filtrate using a rotary evaporator to yield the final product, 2-
Amino-4-Bromophenol, as a brown solid.

Expected Yield: ~99%][11]
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Reaction Setup
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Caption: Workflow for the synthesis of 2-Amino-4-Bromophenol.

Conclusion

2-Amino-4-Bromophenol is a high-value chemical intermediate with significant utility in both
industrial and research settings. Its well-defined physicochemical properties and predictable
reactivity make it an essential precursor for a range of products, most notably in the
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development of novel pharmaceutical agents. Adherence to strict safety protocols is mandatory
when handling this compound. The synthetic methodologies are efficient and high-yielding,
ensuring its availability for ongoing research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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